8-(4-(4-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H25ClN6O3/c1-24-17-16(18(28)23-20(24)29)27(11-12-30-2)19(22-17)26-9-7-25(8-10-26)13-14-3-5-15(21)6-4-14/h3-6H,7-13H2,1-2H3,(H,23,28,29)
• InChI Key: WSZRNNVDWABYGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=CC=C(C=C4)Cl)CCOC
• Molecular Formula: C20H25ClN6O3
• Molecular Weight: 432.9 g/mol

Description

8-(4-(4-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C20H25ClN6O3 and its molecular weight is 432.91. The purity is usually 95%.
BenchChem offers high-quality 8-(4-(4-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(4-(4-chlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Cardiovascular Activity

One study focused on the synthesis and evaluation of cardiovascular activities of related compounds. Researchers synthesized derivatives with various substitutions, including those related to the provided chemical structure, and tested them for electrocardiographic, antiarrhythmic, and hypotensive activities. Their findings suggest that specific analogues display strong prophylactic antiarrhythmic activity and hypotensive effects, highlighting the potential of these compounds in cardiovascular research (Chłoń-Rzepa et al., 2004).

Crystal Structure Analysis

Another study provided crystal structure analysis of a closely related compound. This research offers insights into the molecular geometry and intermolecular interactions, crucial for understanding the physicochemical properties and potential bioactivity of such compounds (Karczmarzyk et al., 1995).

Anti-Inflammatory and Analgesic Agents

Research into novel compounds derived from visnaginone and khellinone, with structural similarities to the query compound, has shown promising results as anti-inflammatory and analgesic agents. This study highlights the potential therapeutic applications of such derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).

Synthesis via N-acyliminium Ion Chemistry

A synthetic approach involving N-acyliminium ion chemistry to generate 2,6-bridged piperazine-3-ones, similar to the compound , was explored. This methodology offers a versatile route to synthesize a broad range of piperazine derivatives, potentially useful for various pharmacological applications (Veerman et al., 2003).